molecular formula C18H19N3O B2684623 6-[(1-Benzylaziridin-2-yl)methoxy]-1-methylbenzimidazole CAS No. 2411277-64-8

6-[(1-Benzylaziridin-2-yl)methoxy]-1-methylbenzimidazole

Cat. No. B2684623
CAS RN: 2411277-64-8
M. Wt: 293.37
InChI Key: OMPJWFWXOYWJSP-UHFFFAOYSA-N
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Description

Benzimidazole is a key heterocyclic compound in therapeutic chemistry . Its derivatives have been mentioned in the literature as corrosion inhibitors for steels, pure metals, and alloys . They are good corrosion inhibitors for extremely aggressive, corrosive acidic media .


Synthesis Analysis

Benzimidazole derivatives are typically synthesized by reacting ortho-phenylenediamines with benzaldehydes . The synthesis process is usually efficient and yields a high number of compounds .


Molecular Structure Analysis

The structure of benzimidazole-based therapeutic agents has been analyzed using various analytical tools such as NMR, Mass, and FTIR spectroscopy .


Chemical Reactions Analysis

Benzimidazole derivatives act as mixed type inhibitors, exhibiting a stronger inhibitive effect on the cathodic reaction than on the anodic one .


Physical And Chemical Properties Analysis

The physical and chemical properties of benzimidazole derivatives can vary widely depending on the specific compound and its functional groups .

Mechanism of Action

While the specific mechanism of action for “6-[(1-Benzylaziridin-2-yl)methoxy]-1-methylbenzimidazole” is not available, benzimidazole derivatives generally protect metals from corrosion by forming a film on the metal surface .

Safety and Hazards

The safety and hazards associated with benzimidazole derivatives can also vary widely. For example, some benzimidazole derivatives are used as pesticides and are subject to safety regulations and other legal provisions applicable to their manufacture, sale, transportation, storage, handling, preparation, and use .

Future Directions

The future directions for research on benzimidazole derivatives could include further exploration of their potential uses in various fields, such as corrosion inhibition , therapeutic applications , and others. More research is also needed to fully understand their mechanisms of action and to optimize their physical and chemical properties for specific applications .

properties

IUPAC Name

6-[(1-benzylaziridin-2-yl)methoxy]-1-methylbenzimidazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H19N3O/c1-20-13-19-17-8-7-16(9-18(17)20)22-12-15-11-21(15)10-14-5-3-2-4-6-14/h2-9,13,15H,10-12H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OMPJWFWXOYWJSP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=NC2=C1C=C(C=C2)OCC3CN3CC4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H19N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

293.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-[(1-Benzylaziridin-2-yl)methoxy]-1-methylbenzimidazole

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